N-(4,5-dihydro-1,3-thiazol-2-yl)-4-isopropylbenzamide

• IUPAC Name: N-(4,5-dihydro-1,3-thiazol-2-yl)-4-propan-2-ylbenzamide
• InChI: InChI=1S/C13H16N2OS/c1-9(2)10-3-5-11(6-4-10)12(16)15-13-14-7-8-17-13/h3-6,9H,7-8H2,1-2H3,(H,14,15,16)
• InChI Key: GRXDKWWLFPZLIZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)C(=O)NC2=NCCS2
• Molecular Formula: C13H16N2OS
• DSSTOX Substance ID: DTXSID80355469
• Molecular Weight: 248.35 g/mol
• CAS RN: 461421-06-7

Description

N-(4,5-dihydro-1,3-thiazol-2-yl)-4-isopropylbenzamide, also known as DTTZ, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas such as drug discovery, medicinal chemistry, and neuroscience. DTTZ is a thiazole derivative that has been synthesized using a variety of methods, and its mechanism of action and physiological effects have been extensively studied.

Mechanism of Action

The mechanism of action of N-(4,5-dihydro-1,3-thiazol-2-yl)-4-isopropylbenzamide is not fully understood, but it is believed to involve the inhibition of the activity of certain enzymes and proteins involved in cell signaling pathways. N-(4,5-dihydro-1,3-thiazol-2-yl)-4-isopropylbenzamide has been shown to inhibit the activity of the protein kinase CK2, which is involved in the regulation of various cellular processes such as cell proliferation, apoptosis, and DNA repair. N-(4,5-dihydro-1,3-thiazol-2-yl)-4-isopropylbenzamide has also been shown to inhibit the activity of the enzyme carbonic anhydrase IX, which is overexpressed in various types of cancer and plays a role in tumor growth and progression.
Biochemical and Physiological Effects:
N-(4,5-dihydro-1,3-thiazol-2-yl)-4-isopropylbenzamide has been shown to exhibit various biochemical and physiological effects, including anti-cancer activity, neuroprotective effects, and improvement of cognitive function. N-(4,5-dihydro-1,3-thiazol-2-yl)-4-isopropylbenzamide has been shown to induce apoptosis in cancer cells by inhibiting the activity of CK2 and carbonic anhydrase IX. N-(4,5-dihydro-1,3-thiazol-2-yl)-4-isopropylbenzamide has also been shown to exhibit neuroprotective effects by reducing oxidative stress and inflammation in the brain. In addition, N-(4,5-dihydro-1,3-thiazol-2-yl)-4-isopropylbenzamide has been shown to improve cognitive function by enhancing synaptic plasticity and increasing the expression of certain proteins involved in learning and memory.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(4,5-dihydro-1,3-thiazol-2-yl)-4-isopropylbenzamide in lab experiments is its potent activity against various types of cancer, which makes it a promising lead compound for the development of new anti-cancer drugs. N-(4,5-dihydro-1,3-thiazol-2-yl)-4-isopropylbenzamide also exhibits neuroprotective effects and improves cognitive function, which makes it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. However, one of the limitations of using N-(4,5-dihydro-1,3-thiazol-2-yl)-4-isopropylbenzamide in lab experiments is its relatively low solubility in water, which can make it difficult to use in certain assays and experiments.

Future Directions

There are several future directions for the study of N-(4,5-dihydro-1,3-thiazol-2-yl)-4-isopropylbenzamide. One of the main areas of interest is the development of new compounds based on the structure of N-(4,5-dihydro-1,3-thiazol-2-yl)-4-isopropylbenzamide with improved activity and selectivity. Another area of interest is the study of the mechanism of action of N-(4,5-dihydro-1,3-thiazol-2-yl)-4-isopropylbenzamide and its interaction with various enzymes and proteins involved in cell signaling pathways. In addition, the potential applications of N-(4,5-dihydro-1,3-thiazol-2-yl)-4-isopropylbenzamide in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's need to be further explored.

Synthesis Methods

N-(4,5-dihydro-1,3-thiazol-2-yl)-4-isopropylbenzamide can be synthesized using a variety of methods, including the reaction of 4-isopropylbenzoic acid with thionyl chloride, followed by the addition of 2-aminothiazole. Another method involves the reaction of 4-isopropylbenzoic acid with phosphorus pentachloride, followed by the addition of 2-aminothiazole. N-(4,5-dihydro-1,3-thiazol-2-yl)-4-isopropylbenzamide can also be synthesized using a one-pot reaction involving the condensation of 4-isopropylbenzaldehyde with 2-aminothiazole in the presence of acetic anhydride.

Scientific Research Applications

N-(4,5-dihydro-1,3-thiazol-2-yl)-4-isopropylbenzamide has been extensively studied for its potential applications in various areas of scientific research. One of the main areas of interest is drug discovery, where N-(4,5-dihydro-1,3-thiazol-2-yl)-4-isopropylbenzamide has been identified as a potential lead compound for the development of new drugs. N-(4,5-dihydro-1,3-thiazol-2-yl)-4-isopropylbenzamide has been shown to exhibit potent activity against various types of cancer, including breast cancer, lung cancer, and leukemia. N-(4,5-dihydro-1,3-thiazol-2-yl)-4-isopropylbenzamide has also been studied for its potential applications in medicinal chemistry, where it has been used as a building block for the synthesis of new compounds with improved activity and selectivity. In addition, N-(4,5-dihydro-1,3-thiazol-2-yl)-4-isopropylbenzamide has been studied for its potential applications in neuroscience, where it has been shown to exhibit neuroprotective effects and improve cognitive function.